Cas no 1804425-80-6 (2-(Chloromethyl)-3-(difluoromethyl)-5-fluoro-6-hydroxypyridine)

2-(Chloromethyl)-3-(difluoromethyl)-5-fluoro-6-hydroxypyridine is a fluorinated pyridine derivative with a reactive chloromethyl group and a hydroxyl substituent, making it a versatile intermediate in organic synthesis. The presence of both difluoromethyl and fluoro groups enhances its utility in pharmaceutical and agrochemical applications, where such motifs are often sought for their metabolic stability and bioavailability. The chloromethyl moiety allows for further functionalization, enabling the construction of more complex molecular architectures. Its structural features make it particularly valuable for the development of bioactive compounds, including potential enzyme inhibitors or receptor modulators. The compound's well-defined reactivity profile ensures consistent performance in synthetic workflows.

2-(Chloromethyl)-3-(difluoromethyl)-5-fluoro-6-hydroxypyridine structure

1804425-80-6 structure

Product Name:2-(Chloromethyl)-3-(difluoromethyl)-5-fluoro-6-hydroxypyridine

CAS No:1804425-80-6

MF:C₇H₅ClF₃NO

MW:211.568911314011

CID:4880667

Update Time:2025-06-11

2-(Chloromethyl)-3-(difluoromethyl)-5-fluoro-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-3-(difluoromethyl)-5-fluoro-6-hydroxypyridine
- Inchi： 1S/C7H5ClF3NO/c8-2-5-3(6(10)11)1-4(9)7(13)12-5/h1,6H,2H2,(H,12,13)
- InChI Key： BKADNNGQVLZMJO-UHFFFAOYSA-N
- SMILES： ClCC1=C(C(F)F)C=C(C(N1)=O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 298
XLogP3: 1.1
Topological Polar Surface Area: 29.1

2-(Chloromethyl)-3-(difluoromethyl)-5-fluoro-6-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029037683-250mg	2-(Chloromethyl)-3-(difluoromethyl)-5-fluoro-6-hydroxypyridine	1804425-80-6	95%	250mg	$1,019.20	2022-04-02
Alichem	A029037683-500mg	2-(Chloromethyl)-3-(difluoromethyl)-5-fluoro-6-hydroxypyridine	1804425-80-6	95%	500mg	$1,819.80	2022-04-02
Alichem	A029037683-1g	2-(Chloromethyl)-3-(difluoromethyl)-5-fluoro-6-hydroxypyridine	1804425-80-6	95%	1g	$3,068.70	2022-04-02

2-(Chloromethyl)-3-(difluoromethyl)-5-fluoro-6-hydroxypyridine Related Literature

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Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-5-fluoro-6-hydroxypyridine

Comprehensive Analysis of 2-(Chloromethyl)-3-(difluoromethyl)-5-fluoro-6-hydroxypyridine (CAS No. 1804425-80-6)

The compound 2-(Chloromethyl)-3-(difluoromethyl)-5-fluoro-6-hydroxypyridine (CAS No. 1804425-80-6) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl, difluoromethyl, and fluoro substituents, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds in modern medicine.

In recent years, the scientific community has focused on fluorinated pyridines due to their enhanced metabolic stability and bioavailability. The presence of the 6-hydroxypyridine moiety in this compound further increases its versatility, enabling it to participate in various chemical reactions. This aligns with the growing trend of using heterocyclic compounds in the development of new therapeutics, especially for targeting hard-to-treat diseases.

One of the most searched questions related to this compound is: "What are the synthetic routes for 2-(Chloromethyl)-3-(difluoromethyl)-5-fluoro-6-hydroxypyridine?" The answer lies in multi-step organic synthesis, often starting from commercially available pyridine precursors. The introduction of the difluoromethyl group typically involves fluorination reagents, while the chloromethyl functionality is added via nucleophilic substitution. These methods are widely discussed in peer-reviewed journals, reflecting the compound's relevance in academic and industrial settings.

Another hot topic is the environmental impact of fluorinated compounds. While 2-(Chloromethyl)-3-(difluoromethyl)-5-fluoro-6-hydroxypyridine is not classified as hazardous, researchers are exploring greener synthesis methods to minimize waste. This aligns with the broader push for sustainable chemistry, a key concern for modern pharmaceutical companies. The compound's stability under various conditions also makes it a candidate for green chemistry applications.

The compound's physicochemical properties, such as solubility and melting point, are frequently queried in scientific databases. These properties are critical for formulation scientists working on drug delivery systems. For instance, the hydroxypyridine group enhances water solubility, which is advantageous for oral medications. Such details are vital for researchers optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles of new drug candidates.

In agrochemical research, 2-(Chloromethyl)-3-(difluoromethyl)-5-fluoro-6-hydroxypyridine is explored as a building block for novel pesticides. The fluoro and difluoromethyl groups are known to improve the efficacy of crop protection agents, addressing the global need for sustainable agriculture. This application is particularly relevant given the increasing resistance of pests to conventional pesticides.

From a regulatory perspective, the compound's safety data is a common search query. While comprehensive toxicological studies are ongoing, preliminary data suggest it has a favorable profile for controlled use in laboratories. This is reassuring for industries prioritizing worker safety and regulatory compliance.

In summary, 2-(Chloromethyl)-3-(difluoromethyl)-5-fluoro-6-hydroxypyridine (CAS No. 1804425-80-6) represents a cutting-edge example of how fluorinated heterocycles are shaping the future of life sciences. Its multifaceted applications—from drug discovery to agrochemicals—highlight its importance in addressing some of the most pressing challenges in these fields.